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Compound of Interest

Compound Name: TAK-960 hydrochloride

Cat. No.: B560032 Get Quote

Introduction

TAK-960 is a potent and selective, orally bioavailable inhibitor of Polo-like kinase 1 (PLK1).[1]

[2][3] PLK1 is a key regulator of several crucial processes during mitosis, and its

overexpression has been observed in various human cancers, making it an attractive target for

anticancer therapy.[2][3] TAK-960 has demonstrated broad-spectrum antitumor activity in

preclinical models and has been evaluated in clinical trials for patients with advanced cancers.

[3][4] These application notes provide detailed protocols for the preparation and administration

of TAK-960 for in vivo animal studies, intended for researchers, scientists, and drug

development professionals.

Mechanism of Action
TAK-960 functions as an ATP-competitive inhibitor of PLK1.[5][6] Inhibition of PLK1 by TAK-960

disrupts normal mitotic progression, leading to cell cycle arrest in the G2/M phase and the

formation of aberrant "polo" mitosis morphology.[1][3] A key pharmacodynamic biomarker of

TAK-960 activity is the increased phosphorylation of histone H3 (pHH3).[1][3][4]
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Diagram 1: Simplified signaling pathway of TAK-960 action.

Physicochemical Properties of TAK-960
A summary of the key physicochemical properties of TAK-960 is provided below.
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Property Value

Molecular Weight 561.6 g/mol [1]

CAS Number 1137868-52-0[1]

Appearance White to off-white solid[7]

Solubility
DMSO: 13 mg/mL (23.14 mM)[1]Ethanol: 3

mg/mL[1]Water: Insoluble[1]

Chemical Name

4-[(9-cyclopentyl-7,7-difluoro-5-methyl-6-oxo-

6,7,8,9-tetrahydro-5H-pyrimido[4,5-b][1]

[4]diazepin-2-yl)amino]-2-fluoro-5-methoxy-N-(1-

methylpiperidin-4-yl)benzamide[3][4]

Experimental Protocols
The following protocols are provided for the preparation of TAK-960 for oral administration in

animal studies. The choice of formulation will depend on the specific experimental

requirements.

Protocol 1: Preparation of TAK-960 Suspension (for Oral
Gavage)
This protocol is based on formulations used in published preclinical studies and is suitable for

routine oral administration.[4]

Materials:

TAK-960 powder

0.5% (w/v) Methylcellulose (MC) in sterile water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Mortar and pestle (optional, for aiding dispersion)

Magnetic stirrer and stir bar or vortex mixer
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Calibrated oral gavage needles

Procedure:

Calculate the required amount of TAK-960 and vehicle. The amount will depend on the

desired dose (e.g., mg/kg), the dosing volume (e.g., 10 mL/kg), and the number and weight

of the animals.

Weigh the precise amount of TAK-960 powder.

Prepare the 0.5% methylcellulose vehicle. This should be prepared in advance by slowly

adding methylcellulose powder to sterile water while stirring continuously until fully dissolved.

Suspend the TAK-960.

Place the weighed TAK-960 powder into a sterile conical tube.

Add a small volume of the 0.5% MC vehicle to the powder to create a paste. This can be

facilitated by gentle trituration with a sterile pestle if necessary.

Gradually add the remaining volume of the 0.5% MC vehicle while continuously vortexing

or stirring to ensure a homogenous suspension.

Maintain suspension homogeneity. It is crucial to keep the suspension well-mixed during

dosing to ensure each animal receives the correct dose. This can be achieved by gentle

stirring with a magnetic stirrer or by vortexing the suspension before drawing each dose.

Administration. Administer the suspension to the animals via oral gavage using a calibrated

gavage needle appropriate for the animal's size.

Protocol 2: Preparation of TAK-960 Solution (for Oral
Gavage)
This protocol provides a method for preparing a clear solution of TAK-960. It is important to

note that for dosing periods longer than two weeks, this formulation should be used with

caution.
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Materials:

TAK-960 powder

Dimethyl sulfoxide (DMSO), fresh and anhydrous

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NaCl)

Sterile conical tubes

Procedure:

Prepare a stock solution of TAK-960 in DMSO. For example, to prepare a 16.7 mg/mL stock

solution, dissolve the appropriate amount of TAK-960 in DMSO.

Formulate the final solution. The following steps should be performed in the order listed,

ensuring the solution is mixed thoroughly after each addition. For a final working solution

with a volume of 1 mL:

Start with 400 µL of PEG300.

Add 100 µL of the TAK-960 DMSO stock solution and mix until uniform.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of sterile saline to reach the final volume of 1 mL.

Administration. Administer the solution to the animals via oral gavage.

Dosage and Administration in Preclinical Models
TAK-960 has been evaluated in various xenograft models using different dosing regimens. The

table below summarizes some of the reported dosages and schedules.
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Animal Model Cell Line
Route of
Administration

Dosage
Dosing
Schedule

Nude Mice
HCT116

(colorectal)
Oral 10 mg/kg

Once daily for 14

days

Nude Mice PC-3 (prostate) Oral 10 mg/kg
Once daily for 14

days

Nude Mice BT474 (breast) Oral 10 mg/kg
Once daily for 14

days

Nude Mice A549 (lung) Oral 10 mg/kg
Once daily for 14

days

Nude Mice
NCI-H1299

(lung)
Oral 10 mg/kg

Once daily for 14

days

Nude Mice
NCI-H1975

(lung)
Oral 10 mg/kg

Once daily for 14

days

Nude Mice A2780 (ovary) Oral 10 mg/kg
Once daily for 14

days

SCID Mice
MV4-11

(leukemia)
Oral 10 mg/kg

Once daily for 14

days

NOD/SCID Mice
MV4-11luc

(leukemia)
Oral 7.5 mg/kg

Once daily for 9

consecutive days

Nude Mice
HT-29

(colorectal)
Oral

5, 10, and 30

mg/kg

Single dose for

PK/PD analysis

Data extracted from Hikichi et al., 2012.[4][8]

Experimental Workflow
The following diagram outlines a typical workflow for an in vivo efficacy study using TAK-960.
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Diagram 2: General workflow for a TAK-960 in vivo efficacy study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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